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Introduction

Inpyrfluxam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide,
demonstrating high efficacy against a range of fungal pathogens, particularly those in the phyla
Basidiomycota and Ascomycota.[1][2] As a member of the pyrazole-4-carboxamide group
(FRAC Code 7), its mode of action involves the disruption of the mitochondrial electron
transport chain in fungi by inhibiting succinate dehydrogenase (Complex I1).[3][4] This inhibition
halts ATP production, leading to the cessation of fungal growth and eventual cell death.[3]
Inpyrfluxam is effective for the control of seed-borne and soil-borne diseases such as those
caused by Rhizoctonia species, making it a valuable tool for seed treatment applications in
various crops.[5][6]

These application notes and protocols provide a framework for laboratory-scale seed treatment
with Inpyrfluxam for research and development purposes.

Data Presentation
Inpyrfluxam Efficacy Against Key Fungal Pathogens
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Target Application Efficacy (%
Crop Reference

Pathogen Rate Control)
Rhizoctonia

] Corn 50 mg/kg seed 100% [7]
solani (Root Rot)
Rhizoctonia

) Corn 25 mg/kg seed ~80% [7]
solani (Root Rot)
Rhizoctonia

) Corn 12.5 mg/kg seed  ~60% [7]
solani (Root Rot)
Phakopsora

. 0.16 ppm
pachyrhizi Soybean ) 100% [7]
(preventive)

(Soybean Rust)

Phakopsora )
o 30 g ai/ha (post-

pachyrhizi Soybean ] ) 100% [7]
infection)

(Soybean Rust)

Venturia

. . 100 ppm

inaequalis (Apple  Apple ) 100% [7]
(preventive)

Scab)

Comparative Efficacy of Inpyrfluxam and Other SDHI
Fungicides
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IC50 (pM) -
o Succinate
Fungicide Target Pathogen Reference
Dehydrogenase
Inhibition
Phakopsora
Inpyrfluxam o 0.000057 [7]
pachyrhizi
o Phakopsora
Benzovindiflupyr o 0.00013 [7]
pachyrhizi
_ Phakopsora
Azoxystrobin o 0.0033 [7]
pachyrhizi
Phakopsora
Tolfenpyrad o >3 [7]
pachyrhizi

Experimental Protocols

Protocol 1: Laboratory-Scale Inpyrfluxam Seed

Treatment (Slurry Method)

This protocol outlines a standard laboratory procedure for applying Inpyrfluxam to seeds as a

slurry. This method is suitable for treating small seed lots for experimental purposes.

Materials:

 Inpyrfluxam technical grade or formulated product (e.g., flowable concentrate)

e Seeds of the target crop

¢ Distilled or deionized water

e Laboratory-grade sticker or polymer (optional, to improve adhesion)

o Beakers or flasks

o Magnetic stirrer and stir bars
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Pipettes or graduated cylinders

Weighing balance

Seed coating container (e.g., rotating drum, plastic bag)

Drying trays or screens

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
Procedure:
e Preparation of Inpyrfluxam Slurry:

o Determine the desired application rate of Inpyrfluxam in mg of active ingredient (a.i.) per
kg of seed based on preliminary studies or manufacturer's recommendations.

o Calculate the amount of Inpyrfluxam product needed for the batch of seeds to be treated.
o In a beaker, add the calculated amount of Inpyrfluxam to a small volume of distilled water.

o If using a sticker or polymer, add it to the slurry according to the manufacturer's
instructions.

o Bring the slurry to the final desired volume with distilled water. A common starting point for
laboratory-scale treatment is a total slurry volume of 5-10 mL per kg of seed to ensure
even coverage without overly wetting the seeds.

o Place the beaker on a magnetic stirrer and mix until a homogenous suspension is
achieved.

e Seed Coating:
o Weigh the desired amount of seed and place it in the coating container.

o Slowly add the prepared Inpyrfluxam slurry to the seeds while continuously tumbling or
rotating the container. This can be done by hand in a sealed plastic bag for small
guantities or using a laboratory-scale rotary seed treater.
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o Continue mixing for 5-10 minutes to ensure uniform distribution of the treatment on the
seed surface.

e Drying:
o Spread the treated seeds in a thin layer on a drying tray or screen.

o Allow the seeds to air dry in a well-ventilated area, away from direct sunlight. The drying
time will depend on the slurry volume and environmental conditions. Seeds should be
dried back to their original moisture content to prevent germination issues.

e Quality Control:

o Visually inspect the treated seeds for uniform color and coverage. There should be no
clumps of treatment material or untreated seeds.

Protocol 2: Evaluation of Inpyrfluxam Seed Treatment
Efficacy Against Rhizoctonia solani

This protocol describes a laboratory bioassay to evaluate the efficacy of Inpyrfluxam seed
treatment in controlling damping-off caused by Rhizoctonia solani.

Materials:

o Inpyrfluxam-treated seeds (from Protocol 1)

e Untreated control seeds

e Rhizoctonia solani isolate (e.g., AG-4) cultured on potato dextrose agar (PDA)
 Sterilized soil or sand-maize meal mixture

e Pots or trays for planting

o Growth chamber or greenhouse with controlled environmental conditions

o Calipers or ruler
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Procedure:

e Inoculum Preparation:

o Grow R. solani on PDA plates until the mycelium covers the surface.

o Prepare a soil inoculum by mixing colonized agar plugs or a sand-maize meal culture of R.
solani with sterilized soil at a predetermined ratio to achieve consistent disease pressure.

e Sowing and Inoculation:

[e]

Fill pots or trays with the R. solani-infested soil.

(¢]

Sow a predetermined number of Inpyrfluxam-treated and untreated seeds in separate,
replicated pots. A typical design would involve at least 4-5 replicates per treatment.

o

Include a non-inoculated control group with untreated seeds to assess baseline
germination and seedling vigor.

(¢]

Cover the seeds with a thin layer of the infested soill.

e |ncubation:

o Place the pots in a growth chamber or greenhouse with conditions favorable for both the
host plant and the pathogen (e.g., 20-25°C, high humidity).

o Water the pots as needed to maintain adequate soil moisture.

» Data Collection and Analysis:

o Assess seedling emergence daily for 14-21 days.

o At the end of the experiment, carefully remove the seedlings from the soil and wash the
roots.

o Evaluate disease severity using a rating scale (e.g., 0 = no symptoms, 5 = seedling
death).
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o Measure seedling height and root length.

o Calculate the percentage of disease control for the Inpyrfluxam treatment compared to
the inoculated, untreated control.

o Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine
significant differences between treatments.

Visualizations
Signaling Pathway of Inpyrfluxam's Mode of Action
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Caption: Inpyrfluxam inhibits Complex Il (Succinate Dehydrogenase) in the fungal
mitochondrial electron transport chain.

Experimental Workflow for Inpyrfluxam Seed Treatment
and Efficacy Evaluation
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Caption: A generalized workflow for the laboratory evaluation of Inpyrfluxam seed treatment
efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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